Cas no 492467-85-3 (2-Butenoic acid, 2-methyl-3-(4-nitrophenyl)-, methyl ester, (2E)-)

2-Butenoic acid, 2-methyl-3-(4-nitrophenyl)-, methyl ester, (2E)- structure
492467-85-3 structure
Product name:2-Butenoic acid, 2-methyl-3-(4-nitrophenyl)-, methyl ester, (2E)-
CAS No:492467-85-3
MF:C12H13NO4
MW:235.235923528671
CID:1519117

2-Butenoic acid, 2-methyl-3-(4-nitrophenyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 2-methyl-3-(4-nitrophenyl)-, methyl ester, (2E)-
    • Inchi: 1S/C12H13NO4/c1-8(9(2)12(14)17-3)10-4-6-11(7-5-10)13(15)16/h4-7H,1-3H3/b9-8+
    • InChI Key: IGJFEDCAFDIMCJ-CMDGGOBGSA-N
    • SMILES: C(OC)(=O)/C(/C)=C(/C1=CC=C([N+]([O-])=O)C=C1)\C

Computed Properties

  • Exact Mass: 235.08449

Experimental Properties

  • Density: 1.185±0.06 g/cm3(Predicted)
  • Boiling Point: 317.0±17.0 °C(Predicted)
  • PSA: 69.44

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